Cas no 1211525-42-6 (5-Chloro-4-(trifluoromethyl)pyridin-3-OL)

• Product Name: 5-Chloro-4-(trifluoromethyl)pyridin-3-OL
• CAS No: 1211525-42-6
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4902726
• Update Time: 2025-10-29

5-Chloro-4-(trifluoromethyl)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• AB74989
• 3-Chloro-5-hydroxy-4-(trifluoromethyl)pyridine
• 5-CHLORO-4-(TRIFLUOROMETHYL)PYRIDIN-3-OL
• 5-Chloro-4-(trifluoromethyl)pyridin-3-OL

• Inchi： 1S/C6H3ClF3NO/c7-3-1-11-2-4(12)5(3)6(8,9)10/h1-2,12H
• InChI Key： QSGWDNYGSVPLRN-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-4-(trifluoromethyl)pyridin-3-OL

5-Chloro-4-(trifluoromethyl)pyridin-3-OL: A Comprehensive Overview

5-Chloro-4-(trifluoromethyl)pyridin-3-OL, also known by its CAS number 1211525-42-6, is a fascinating compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 5-position and a trifluoromethyl group at the 4-position, along with a hydroxyl group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for research and application.

The synthesis of 5-Chloro-4-(trifluoromethyl)pyridin-3-OL typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. These methods not only provide a more sustainable approach but also open avenues for scaling up production for industrial applications.

In terms of chemical properties, 5-Chloro-4-(trifluoromethyl)pyridin-3-OL exhibits notable stability under various conditions, thanks to the electron-withdrawing effects of the trifluoromethyl group and the electron-donating hydroxyl group. This balance of electronic effects makes the compound highly versatile in different chemical environments. For instance, it has shown promise as a precursor in the synthesis of advanced materials, such as organic semiconductors and functional polymers.

Recent research has delved into the biological activity of 5-Chloro-4-(trifluoromethyl)pyridin-3-OL, revealing potential applications in pharmacology. Studies conducted in 2023 have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting a possible role in drug development. Furthermore, its trifluoromethyl group contributes to lipophilicity, enhancing its bioavailability when used in medicinal chemistry contexts.

The environmental impact of 5-Chloro-4-(trifluoromethyl)pyridin-3-OL is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable use in industrial settings. Preliminary findings indicate that while it is stable under normal conditions, it can undergo microbial degradation under specific environmental conditions, reducing its ecological footprint.

In conclusion, 5-Chloro-4-(trifluoromethyl)pyridin-3-Ol, with its CAS number 1211525-426, stands as a remarkable example of how modern synthetic chemistry can yield compounds with multifaceted applications. From materials science to pharmacology, this compound continues to be a focal point for innovative research and development.